Cas no 1094654-45-1 (3-(6-Fluoro-1H-indol-1-yl)propan-1-amine)

• Product Name: 3-(6-Fluoro-1H-indol-1-yl)propan-1-amine
• CAS No: 1094654-45-1
• MF: C₁₁H₁₃FN₂
• MW: 192.232725858688
• CID: 1092360
• PubChem ID: 22662929
• Update Time: 2025-05-21

3-(6-Fluoro-1H-indol-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(6-Fluoro-1H-indol-1-yl)propan-1-amine
• 3-(6-fluoroindol-1-yl)propan-1-amine
• VS-12829
• STL426147
• SCHEMBL5235415
• BBL035040
• 1094654-45-1
• AKOS009344468

• Inchi： 1S/C11H13FN2/c12-10-3-2-9-4-7-14(6-1-5-13)11(9)8-10/h2-4,7-8H,1,5-6,13H2
• InChI Key： DZSHACVEQDDGOD-UHFFFAOYSA-N
• SMILES： FC1C=CC2C=CN(C=2C=1)CCCN

Computed Properties

• Exact Mass: 192.10627659g/mol
• Monoisotopic Mass: 192.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 31Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 3-(6-Fluoro-1H-indol-1-yl)propan-1-amine

Comprehensive Overview of 3-(6-Fluoro-1H-indol-1-yl)propan-1-amine (CAS No. 1094654-45-1)

3-(6-Fluoro-1H-indol-1-yl)propan-1-amine (CAS No. 1094654-45-1) is a fluorinated indole derivative with significant potential in pharmaceutical and biochemical research. This compound features a 6-fluoroindole core linked to a propan-1-amine side chain, making it a versatile intermediate for drug discovery and development. Researchers are increasingly interested in this molecule due to its unique structural properties, which enable interactions with various biological targets.

The fluoroindole moiety in 3-(6-Fluoro-1H-indol-1-yl)propan-1-amine enhances its binding affinity and metabolic stability, making it a valuable scaffold for designing novel therapeutics. Recent studies highlight its potential in addressing neurological disorders, given the indole structure's prevalence in serotonin receptor modulators. The compound's CAS number 1094654-45-1 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry.

From a synthetic perspective, 3-(6-Fluoro-1H-indol-1-yl)propan-1-amine can be synthesized through multi-step organic reactions, including nucleophilic substitution and reductive amination. Its 6-fluoro substitution offers electronic and steric advantages, improving selectivity in drug-target interactions. This attribute aligns with current trends in precision medicine, where researchers prioritize compounds with optimized pharmacokinetic profiles.

In the context of AI-driven drug discovery, 3-(6-Fluoro-1H-indol-1-yl)propan-1-amine has garnered attention as a candidate for virtual screening and molecular docking studies. Computational models predict its compatibility with enzymes involved in neurotransmitter regulation, a hot topic in neurodegenerative disease research. The compound's propan-1-amine side chain further allows for derivatization, enabling the creation of libraries for high-throughput screening.

Market analyses indicate rising demand for fluorinated indole derivatives, driven by their applications in oncology and psychiatry. CAS 1094654-45-1 is often referenced in patents targeting GPCRs (G-protein-coupled receptors), underscoring its commercial potential. Suppliers specializing in rare chemical intermediates list this compound with >95% purity, catering to academic and pharmaceutical clients.

Environmental and safety profiles of 3-(6-Fluoro-1H-indol-1-yl)propan-1-amine are rigorously evaluated to comply with global regulatory standards. While not classified as hazardous, proper handling protocols are recommended due to its amine functionality. This aligns with the industry's shift toward green chemistry principles, minimizing waste and optimizing synthetic routes.

Future research directions for 3-(6-Fluoro-1H-indol-1-yl)propan-1-amine include exploring its role in photopharmacology—a cutting-edge field using light-sensitive compounds for spatiotemporal drug activation. Its fluoroindole core could be modified with azobenzene groups, responding to emerging trends in non-invasive therapies.

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